Cas no 1516589-40-4 (2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline)

• Product Name: 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline
• CAS No: 1516589-40-4
• MF: C₁₁H₇BrF₃NO
• MW: 306.078592538834
• CID: 5056842
• Update Time: 2025-06-10

2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline

• Inchi： 1S/C11H7BrF3NO/c1-17-8-4-2-3-6-7(11(13,14)15)5-9(12)16-10(6)8/h2-5H,1H3
• InChI Key： YBUIWJCHUGHIKD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C2C=CC=C(C2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 274
• XLogP3: 4.1
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline

Comprehensive Overview of 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline (CAS No. 1516589-40-4)

2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline (CAS No. 1516589-40-4) is a high-value quinoline derivative widely utilized in pharmaceutical research, agrochemical development, and advanced material science. This compound features a unique bromine substitution at the 2-position and a methoxy group at the 8-position, combined with a trifluoromethyl group at the 4-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently search for "quinoline synthesis methods" or "trifluoromethylquinoline applications," reflecting its growing importance in drug discovery and functional material design.

The structural attributes of 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline contribute to its role as a key building block in medicinal chemistry. Its electron-withdrawing trifluoromethyl group enhances metabolic stability, a feature highly sought after in the development of kinase inhibitors and antimicrobial agents. Recent trends show increased interest in "CF3-containing heterocycles" and "halogenated quinoline derivatives," aligning with this compound's relevance in optimizing drug-like properties. Its bromine atom also facilitates further functionalization via cross-coupling reactions, a topic often queried as "quinoline bromination techniques."

In agrochemical applications, 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline serves as a precursor for crop protection agents. The methoxy group influences lipophilicity, while the trifluoromethyl moiety improves pest-targeting specificity—addressing popular queries like "fluorinated agrochemical intermediates." Analytical studies highlight its stability under physiological pH conditions, making it suitable for formulation development. Industry reports correlate its demand with rising research into "sustainable pesticide alternatives," where modified quinolines play a pivotal role.

From a synthetic chemistry perspective, this compound exemplifies modern heterocyclic compound design. Laboratories frequently investigate "regioselective quinoline modifications" to access analogs with tailored properties. The CAS No. 1516589-40-4 specifically aids in constructing fused-ring systems, as evidenced by its use in patent literature for fluorescence probes and organic electronic materials. Such applications resonate with trending searches like "quinoline-based OLED materials" and "bioimaging scaffolds."

Quality control protocols for 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline emphasize HPLC purity (>98%) and rigorous spectroscopic validation (1H/13C NMR, LC-MS). These standards address common concerns such as "quinoline derivative characterization" and "trace impurity analysis." Storage recommendations (2–8°C under inert atmosphere) align with best practices for halogenated compounds, a frequent topic in supplier FAQs. Its shelf stability makes it preferable over analogous reactive intermediates in multistep syntheses.

Emerging studies explore the compound’s potential in catalysis and metal-organic frameworks (MOFs), responding to niche queries like "quinoline ligands in catalysis." The trifluoromethyl group’s role in tuning electronic properties is particularly valued in these domains. Furthermore, its low ecotoxicity profile positions it favorably compared to traditional halogenated aromatics—addressing sustainability-focused searches such as "green chemistry alternatives for quinolines."

In conclusion, 2-Bromo-8-methoxy-4-(trifluoromethyl)quinoline (CAS No. 1516589-40-4) represents a multifaceted tool for researchers navigating drug discovery, agrochemical innovation, and advanced material engineering. Its balanced reactivity and structural modularity continue to inspire solutions for challenges highlighted in high-traffic search terms, from "selective quinoline functionalization" to "fluorine in medicinal chemistry."